Cas no 55444-88-7 (Butanoic acid,4-[2-[3,5-dihydroxy-2-(3-hydroxy-5-phenyl-1-pentenyl)cyclopentyl]ethoxy]-,methyl ester, [1R-[1a,2b(1E,3S*),3a,5a]]- (9CI))

Butanoic acid,4-[2-[3,5-dihydroxy-2-(3-hydroxy-5-phenyl-1-pentenyl)cyclopentyl]ethoxy]-,methyl ester, [1R-[1a,2b(1E,3S*),3a,5a]]- (9CI) structure
55444-88-7 structure
Product Name:Butanoic acid,4-[2-[3,5-dihydroxy-2-(3-hydroxy-5-phenyl-1-pentenyl)cyclopentyl]ethoxy]-,methyl ester, [1R-[1a,2b(1E,3S*),3a,5a]]- (9CI)
CAS No:55444-88-7
MF:C23H34O6
MW:406.512467861176
CID:374539
PubChem ID:6441071
Update Time:2025-04-19

Butanoic acid,4-[2-[3,5-dihydroxy-2-(3-hydroxy-5-phenyl-1-pentenyl)cyclopentyl]ethoxy]-,methyl ester, [1R-[1a,2b(1E,3S*),3a,5a]]- (9CI) Chemical and Physical Properties

Names and Identifiers

    • Butanoic acid,4-[2-[3,5-dihydroxy-2-(3-hydroxy-5-phenyl-1-pentenyl)cyclopentyl]ethoxy]-,methyl ester, [1R-[1a,2b(1E,3S*),3a,5a]]- (9CI)
    • 5-oxa-17-phenyl-18,19,20-trinor prostaglandin F1 alpha methyl ester
    • methyl 4-[2-[(1R,2R,3R,5S)-3,5-dihydroxy-2-[(E)-3-hydroxy-5-phenylpent-1-enyl]cyclopentyl]ethoxy]butanoate
    • 5-Oxa-17-phenyl-18,19,20-trinor prostaglandin F1-alpha, methyl ester
    • 5-Oxa-17-phenyl-18,19,20-trinor prostaglandin F1alpha methyl ester
    • 5-Oxa-17-phenyl-18,19,20-trinor PGF1alpha methyl ester
    • Butanoic acid, 4-(2-(3,5-dihydroxy-2-(3-hydroxy-5-phenyl-1-pentenyl)cyclopentyl)ethoxy)-, methyl ester, (1R-(1alpha,2beta(1E,3S*),3alpha,5alpha))-
    • Opt-pgf1 ME
    • 55444-88-7
    • Inchi: 1S/C23H34O6/c1-28-23(27)8-5-14-29-15-13-20-19(21(25)16-22(20)26)12-11-18(24)10-9-17-6-3-2-4-7-17/h2-4,6-7,11-12,18-22,24-26H,5,8-10,13-16H2,1H3/b12-11+/t18?,19-,20-,21-,22+/m1/s1
    • InChI Key: FGMHVNJNGJNVQV-WGDWFABMSA-N
    • SMILES: O[C@H]1C[C@H]([C@H](/C=C/C(CCC2C=CC=CC=2)O)[C@H]1CCOCCCC(=O)OC)O

Computed Properties

  • Exact Mass: 406.23562
  • Monoisotopic Mass: 406.235539
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 29
  • Rotatable Bond Count: 13
  • Complexity: 488
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 4
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 96.2
  • XLogP3: 2

Experimental Properties

  • Density: 1.195
  • Boiling Point: 562.3°C at 760 mmHg
  • Flash Point: 186.9°C
  • Refractive Index: 1.58
  • PSA: 96.22

Butanoic acid,4-[2-[3,5-dihydroxy-2-(3-hydroxy-5-phenyl-1-pentenyl)cyclopentyl]ethoxy]-,methyl ester, [1R-[1a,2b(1E,3S*),3a,5a]]- (9CI) Related Literature

Recommended suppliers
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Henan Dongyan Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Henan Dongyan Pharmaceutical Co., Ltd
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Hunan Well Medicine Synthesis Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hunan Well Medicine Synthesis Technology Co., Ltd.
PRIBOLAB PTE.LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
PRIBOLAB PTE.LTD